Cas no 3881-15-0 (Benzenemethanol-13C, a,a-diphenyl- (9CI))

Benzenemethanol-13C, a,a-diphenyl- (9CI) Properties

Names and Identifiers

• Benzenemethanol-13C, a,a-diphenyl- (9CI)
• triphenylmethanol-13C
• triphenyl(13C)methanol
• Triphenyl(methanol-13C)
• 3881-15-0
• SCHEMBL1332873
• triphenyl(113C)methanol
• Triphenyl(~13~C)methanol
• Triphenyl(methanol-13C), 99 atom % 13C
• DTXSID90583630
• +Expand

• InChIKey： LZTRCELOJRDYMQ-QHPTYGIKSA-N
• Inchi： InChI=1S/C19H16O/c20-19(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15,20H/i19+1
• SMILES： C1C=CC([13C](C2C=CC=CC=2)(O)C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 261.123469965g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 261.123469965g/mol
• Heavy Atom Count: 20
• Complexity: 235
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 3.97080
• PSA: 20.23000
• Refractive Index: 1.621
• Melting Point: 163-165 °C(lit.)
• Density: 1.13